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Compound of Interest

Compound Name: N-Propylphthalimide

Cat. No.: B1294304 Get Quote

This guide provides a comprehensive overview of N-Propylphthalimide, a chemical

compound of interest to researchers, scientists, and professionals in drug development. It

details its chemical identity, properties, and relevant experimental procedures.

Chemical Identity and Nomenclature
The compound commonly known as N-Propylphthalimide is systematically named under the

International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 2-propylisoindole-1,3-dione[1]

Synonyms:

N-Propylphthalimide[1][2]

2-Propylisoindoline-1,3-dione[2][3]

1H-Isoindole-1,3(2H)-dione, 2-propyl-[1][4][5]

N-Propyl-1,3-dihydro-1,3-dioxoisoindole[2]

CAS Registry Number: 5323-50-2[1][2][3][4][5]

Physicochemical Properties
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A summary of the key quantitative data for N-Propylphthalimide is presented in the table

below, facilitating easy comparison of its physical and chemical properties.

Property Value Source

Molecular Formula C₁₁H₁₁NO₂ [1][2][4]

Molecular Weight 189.21 g/mol [1][2]

Appearance White to off-white powder [2]

Purity ≥ 98% (By HPLC) [2]

Experimental Protocols
The synthesis of phthalimide derivatives, such as N-Propylphthalimide, is a fundamental

process in organic chemistry, often serving as a key step in the preparation of more complex

molecules. A general and widely utilized method for the synthesis of N-substituted phthalimides

is the reaction of phthalic anhydride with a primary amine.

Synthesis of 2-(3-(dimethylamino)propyl)isoindoline-1,3-dione:

A relevant synthetic procedure is described for a similar compound, 2-(3-

(dimethylamino)propyl)isoindoline-1,3-dione, which can be adapted for N-Propylphthalimide.

This involves the reaction of phthalic acid anhydride with N,N-dimethylpropan-1-amine. The

reactants are typically refluxed in a suitable solvent, such as toluene, with the use of a water

separator to remove the water formed during the reaction, driving the equilibrium towards the

product.[6] An alternative, modern approach utilizes microwave enhancement, which has been

shown to increase the reaction yield from 60% to 85-91% and significantly reduce the reaction

time.[6]

To synthesize N-Propylphthalimide, one would react phthalic anhydride with n-propylamine.

Logical Relationship of Synthesis
The following diagram illustrates the logical workflow for the synthesis of an N-substituted

phthalimide, a class of compounds to which N-Propylphthalimide belongs.
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General Synthesis of N-Substituted Phthalimides

Phthalic Anhydride +
Primary Amine (e.g., n-propylamine)

Reaction Conditions
(e.g., Reflux in Toluene or

Microwave Irradiation)

Mix N-Substituted Phthalimide
(e.g., N-Propylphthalimide)

Yields Purification
(e.g., Crystallization)

Requires

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-substituted phthalimides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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